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Compound of Interest

Compound Name: MTFSILi

Cat. No.: B6297640

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Lithium
bis(trifluoromethanesulfonyl)imide (MTFSILIi), also known as LiTFSI. Adherence to these
procedures is vital for ensuring laboratory safety.

Hazard Identification and Personal Protective
Equipment (PPE)

MTFSILi is classified as a hazardous substance. It can cause severe skin burns and eye
damage, is toxic if swallowed or in contact with skin, and may cause respiratory irritation.[1][2]
Therefore, the use of appropriate personal protective equipment is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling MTFSILi

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b6297640?utm_src=pdf-interest
https://www.benchchem.com/product/b6297640?utm_src=pdf-body
https://www.benchchem.com/product/b6297640?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC381030500&productDescription=LITHIUM+BIS%28TRIFLUOROMET+50GR&vendorIdVN00032119&countryCode=US&language=en
https://downloads.ossila.com/msds/litfsi.pdf
https://www.benchchem.com/product/b6297640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6297640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Body Part PPE Recommendation Justification

NIOSH-approved particulate

respirator (e.g., N95) or a ) )
) ] ] Prevents inhalation of harmful
Respiratory higher-level powered air- )
o ] ] dust particles.
purifying respirator (PAPR) in

high-dust environments.[3]

Hand Chemical-resistant gloves Protects against skin corrosion
ands

(e.g., nitrile rubber). and dermal toxicity.[1][2]

Safety glasses with side-

shields or chemical safety o

) Prevents severe eye irritation
Eyes/Face goggles. A face shield may be
and damage.[1]

necessary for splash

protection.[2]
Bod Protective clothing, such as a Minimizes skin contact with the

ody .
lab coat. chemical.[2]

Operational Plan: Step-by-Step Handling Procedure

1.

Preparation and Engineering Controls:

Always handle MTFSILi in a well-ventilated area.[2]

For procedures that may generate dust, use a chemical fume hood.[1]
Ensure an eyewash station and safety shower are readily accessible.
Keep containers tightly closed when not in use.[1]

. Handling the Compound:

Avoid the formation of dust.[1]

Do not breathe in dust, fumes, gas, mist, or vapors.[1]

Avoid contact with skin and eyes.[2]
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e Use non-sparking tools and take precautionary measures against static discharge.
3. In Case of Exposure (First Aid):

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1][2]

o Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek immediate medical attention.[2]

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Seek immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[1][2]

Disposal Plan

o Dispose of MTFSILi and any contaminated materials in accordance with local, state, and
federal regulations.

e Avoid release to the environment.[2]

» Do not dispose of down the drain unless specifically permitted by local regulations.

Experimental Workflow for Safe Handling of MTFSILI

Caption: Workflow for the safe handling of MTFSILi, from preparation to disposal and
emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling Guide for Lithium
bis(trifluoromethanesulfonyl)imide (MTFSILI)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b6297640#personal-protective-equipment-for-
handling-mtfsili]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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